Methyl(7-chloro-6-hydroxy-1-benzofuran-3-yl)acetate

• Molecular Formula: C11H9ClO4
• Molecular Weight: 240.64 g/mol
• IUPAC Name: methyl 2-(7-chloro-6-hydroxy-1-benzofuran-3-yl)acetate
• InChI: InChI=1S/C11H9ClO4/c1-15-9(14)4-6-5-16-11-7(6)2-3-8(13)10(11)12/h2-3,5,13H,4H2,1H3
• InChI Key: GZFKOQPMXAVNHW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=COC2=C1C=CC(=C2Cl)O

Description

Methyl(7-chloro-6-hydroxy-1-benzofuran-3-yl)acetate is a useful research compound. Its molecular formula is C11H9ClO4 and its molecular weight is 240.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of (7-chloro-6-hydroxy-1-benzofuran-3-yl)acetic acid (1.65 g) and MeOH (40 mL) was added conc. H2SO4 (0.078 mL). The mixture was stirred at 60° C. for 3 h. The mixture was concentrated in vacuo. The residue was neutralized with saturated aqueous NaHCO3 and extracted with EtOAc. The organic layer was washed with brine, dried over MgSO4, and concentrated in vacuo. The residue was dissolved in toluene and hexane. The insoluble material was filtered and washed with toluene and hexane. The filtrate was purified by silica gel column chromatography (EtOAc/hexane) to give the title compound (1.49 g).